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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 1-bromobut-1-yne, a

valuable reagent in organic synthesis. The document details the most effective synthetic

methodologies, complete with experimental protocols and quantitative data. Furthermore, it

includes visualizations of reaction pathways and experimental workflows to facilitate a deeper

understanding of the processes involved.

Introduction
1-Bromobut-1-yne is a key building block in organic chemistry, utilized in a variety of coupling

reactions and as a precursor for more complex molecular architectures. Its synthesis from the

readily available starting material, but-1-yne, can be achieved through several pathways. This

guide will focus on the most prominent and efficient methods: a modern DBU-mediated

bromination, a silver-catalyzed approach, and the traditional deprotonation-bromination

sequence.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 1-bromobut-1-yne
is presented below.[1]
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Property Value Reference

Molecular Formula C4H5Br [1]

Molecular Weight 132.99 g/mol [1]

CAS Number 50405-39-5 [1]

Boiling Point
104.3 °C at 760 mmHg

(Predicted)

Density 1.461 g/cm³ (Predicted)

Refractive Index 1.4704 (20 °C) (Predicted)

1H NMR
See Spectroscopic Data

section

13C NMR
See Spectroscopic Data

section

IR Spectrum
See Spectroscopic Data

section

Mass Spectrum
See Spectroscopic Data

section

Synthetic Methodologies
DBU-Mediated Bromination of But-1-yne with N-
Bromosuccinimide (NBS)
This modern approach offers a facile and highly efficient route to 1-bromobut-1-yne under

mild, metal-free conditions with a short reaction time.[1][2][3] The reaction is mediated by the

non-nucleophilic strong base 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

The reaction proceeds through the activation of N-bromosuccinimide (NBS) by DBU, which

increases the electrophilicity of the bromine atom. DBU also acts as a base to deprotonate the

terminal alkyne, but-1-yne, forming the but-1-yn-1-ide anion. This anion then attacks the

activated bromine source to yield the desired 1-bromobut-1-yne.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2014/ra/c4ra04736b
https://pubs.rsc.org/en/content/articlehtml/2014/ra/c4ra04736b
https://pubs.rsc.org/en/content/articlehtml/2014/ra/c4ra04736b
https://www.benchchem.com/product/b1609917?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2014/ra/c4ra04736b
https://www.semanticscholar.org/paper/Facile-and-efficient-synthesis-of-1-haloalkynes-via-Li-Li/f5d86d47cf3d7143011d1a83358423de9f27d402
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra04736b
https://www.benchchem.com/product/b1609917?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2014/ra/c4ra04736b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a solution of but-1-yne (1.0 mmol) in acetonitrile (2.0 mL) is added N-bromosuccinimide

(NBS) (1.1 mmol, 195.8 mg) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 mmol, 0.164

mL). The reaction mixture is stirred at room temperature for a short period (typically 1-5

minutes). Upon completion, the reaction mixture is poured into water and extracted with

dichloromethane (3 x 10 mL). The combined organic layers are washed with water (3 x 10 mL),

dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The

crude product is then purified by flash chromatography on silica gel (petroleum ether as eluant)

to afford 1-bromobut-1-yne.[4]

Reactant/Reagent Molar Equiv. Amount

But-1-yne 1.0 (e.g., 54.1 mg)

N-Bromosuccinimide (NBS) 1.1 195.8 mg

DBU 1.1 0.164 mL

Acetonitrile - 2.0 mL

Yield - Good to excellent

Note: While the specific yield for but-1-yne is not provided in the reference, analogous terminal

alkynes afford yields in the range of 85-99%.[1]

Silver-Catalyzed Bromination of But-1-yne with N-
Bromosuccinimide (NBS)
This method is another highly effective approach that utilizes a catalytic amount of a silver salt,

typically silver nitrate (AgNO₃), to promote the bromination of terminal alkynes with NBS.

The silver(I) ion is believed to act as a Lewis acid, coordinating to the alkyne and increasing its

reactivity towards electrophilic attack by NBS.

To a solution of but-1-yne (1.0 mmol) and N-bromosuccinimide (1.1 mmol) in a suitable solvent

(e.g., acetone or acetonitrile) is added a catalytic amount of silver nitrate (e.g., 0.1 mmol). The

reaction is stirred at room temperature until completion (monitored by TLC). The work-up and

purification would be similar to the DBU-mediated method, involving extraction and column

chromatography.
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Reactant/Reagent Molar Equiv.

But-1-yne 1.0

N-Bromosuccinimide (NBS) 1.1

Silver Nitrate (AgNO₃) 0.1

Yield -

Deprotonation with n-Butyllithium followed by
Bromination
This is the traditional and a very reliable method for the synthesis of 1-bromoalkynes. It

involves the deprotonation of the terminal alkyne with a strong organolithium base, followed by

quenching the resulting lithium acetylide with an electrophilic bromine source.

n-Butyllithium (n-BuLi) is a very strong base that readily deprotonates the terminal C-H bond of

but-1-yne to form lithium but-1-yn-1-ide. This organolithium species is a potent nucleophile that

reacts with elemental bromine (Br₂) to give 1-bromobut-1-yne.

A solution of but-1-yne (1.0 mmol) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C

under an inert atmosphere (e.g., argon). To this solution is added n-butyllithium (1.05 mmol,

typically as a solution in hexanes) dropwise, and the mixture is stirred for a period of time (e.g.,

30-60 minutes) at this temperature. A solution of bromine (1.1 mmol) in anhydrous THF is then

added dropwise. After the addition is complete, the reaction is allowed to warm to room

temperature. The reaction is then quenched with a saturated aqueous solution of ammonium

chloride. The aqueous layer is extracted with diethyl ether, and the combined organic layers are

washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced

pressure. The product is then purified by distillation or column chromatography.
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Reactant/Reagent Molar Equiv.

But-1-yne 1.0

n-Butyllithium (n-BuLi) 1.05

Bromine (Br₂) 1.1

Yield -

Visualizations
Signaling Pathways and Experimental Workflows

DBU-Mediated Bromination

Silver-Catalyzed Bromination

Deprotonation-Bromination

But-1-yne NBS, DBUMeCN, rt 1-Bromobut-1-yne

But-1-yne NBS, cat. AgNO3Acetone or MeCN, rt 1-Bromobut-1-yne

But-1-yne 1. n-BuLi, THF, -78 °C 2. Br2 1-Bromobut-1-yne

Click to download full resolution via product page

Caption: Overview of synthetic pathways to 1-bromobut-1-yne.
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Start

Dissolve but-1-yne in MeCN

Add NBS and DBU

Stir at room temperature (1-5 min)

Aqueous workup (add H2O, extract with CH2Cl2)

Wash organic layer with H2O

Dry over Na2SO4 and filter

Concentrate under reduced pressure

Purify by flash chromatography

1-Bromobut-1-yne

Click to download full resolution via product page

Caption: Experimental workflow for the DBU-mediated synthesis.
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Conclusion
The synthesis of 1-bromobut-1-yne can be accomplished through various effective methods.

For researchers seeking a rapid, high-yielding, and metal-free procedure, the DBU-mediated

bromination with NBS is a highly recommended approach. The silver-catalyzed method also

offers an efficient alternative under mild conditions. The traditional deprotonation with n-

butyllithium followed by bromination remains a robust and reliable, albeit more stringent,

method. The choice of synthetic route will depend on the specific requirements of the research,

including available reagents, scale, and desired purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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